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Compound of Interest

Compound Name: Methyl 2-fluoro-4-nitrobenzoate

Cat. No.: B1587532 Get Quote

Section 1: Compound Profile & Hazard Overview
Methyl 2-fluoro-4-nitrobenzoate is a valuable intermediate in organic synthesis, frequently

employed in the development of pharmaceuticals and other complex molecules. Its dual

reactivity, stemming from the nitro and fluoro substituents on the benzene ring, makes it a

versatile building block. However, these same features necessitate a rigorous approach to its

handling and safety.

This document provides a comprehensive guide for the safe use of Methyl 2-fluoro-4-
nitrobenzoate in a laboratory setting. Adherence to these protocols is critical for minimizing

risk and ensuring the well-being of all personnel.

1.1: Chemical Identifiers

Property Value

Chemical Name Methyl 2-fluoro-4-nitrobenzoate

CAS Number 392-09-6[1]

Molecular Formula C₈H₆FNO₄

Molecular Weight 199.14 g/mol

Appearance Solid
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1.2: GHS Hazard Identification & Risk Assessment

Methyl 2-fluoro-4-nitrobenzoate is classified as a hazardous substance under the Globally

Harmonized System (GHS). A thorough personal and experimental risk assessment must be

conducted before any work begins. The primary hazards are summarized below.

Hazard Class &
Category

GHS Pictogram Signal Word Hazard Statement

Skin Irritation,

Category 2
Warning

H315: Causes skin

irritation.[1]

Serious Eye Irritation,

Category 2
Warning

H319: Causes serious

eye irritation.[1]

Acute Toxicity, Oral,

Category 4
Warning

H302: Harmful if

swallowed.

STOT Single

Exposure, Category 3
Warning

H335: May cause

respiratory irritation.[1]

STOT: Specific Target Organ Toxicity

The causality behind these classifications is rooted in the compound's chemical structure. The

nitro group and halogenated aromatic ring can react with biological macromolecules, leading to

irritation and toxic effects upon exposure.

Section 2: Pre-Operational Safety Protocol
Before handling the reagent, the following steps are mandatory. This proactive approach is the

foundation of a safe experimental workflow.

Review the SDS: Read and fully understand the Safety Data Sheet (SDS) for Methyl 2-
fluoro-4-nitrobenzoate.[1][2] The SDS from the specific manufacturer of the bottle in use

should be consulted.

Workspace Preparation:

Confirm that a certified chemical fume hood is available and operational.
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Ensure an ABC-type fire extinguisher is accessible.

Locate the nearest safety shower and eyewash station.

Verify that a chemical spill kit is stocked and available.

Personal Risk Assessment: Consider the scale of the reaction and any additional reagents

being used. Plan all procedural steps to minimize the generation of dusts or aerosols.

Logical Workflow: Pre-Experiment Safety Checks
This diagram outlines the mandatory safety verification steps that must be completed before

proceeding with any experiment involving Methyl 2-fluoro-4-nitrobenzoate.

Start: Plan Experiment Locate & Review
Manufacturer's SDS

1 Assemble Required PPE
(Gloves, Goggles, Lab Coat)

2 Verify Fume Hood
Certification & Airflow

3 Locate Eyewash,
Shower, & Spill Kit

4 Proceed to
Experiment

5
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Caption: Pre-operational safety checklist workflow.

Section 3: Engineering Controls & Personal
Protective Equipment (PPE)
Exposure can only be reliably prevented through a combination of engineering controls and

appropriate PPE.

Engineering Controls: All manipulations of Methyl 2-fluoro-4-nitrobenzoate, including

weighing, transfers, and additions to reaction vessels, must be performed inside a certified

chemical fume hood.[1] This is the primary method for preventing respiratory exposure.

Personal Protective Equipment (PPE):

Eye and Face Protection: Chemical safety goggles conforming to EN 166 (EU) or NIOSH

(US) standards are mandatory.[1] A face shield should be worn in addition to goggles

when there is a risk of splashing.
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Skin Protection: A flame-resistant lab coat and full-length pants are required. Wear

chemically resistant gloves (Nitrile rubber is a common and effective choice, but always

check the manufacturer's glove compatibility chart). Gloves must be inspected for tears or

holes before each use. Contaminated gloves must be removed using the proper technique

to avoid skin contact and disposed of as hazardous waste.

Respiratory Protection: For most lab-scale operations within a functional fume hood, a

respirator is not required. However, if engineering controls fail or during a large-scale

cleanup, a NIOSH/MSHA-approved respirator with cartridges for organic vapors and

particulates is necessary.[2]

Section 4: Standard Operating Protocol for Handling
This protocol details the step-by-step process for safely handling solid Methyl 2-fluoro-4-
nitrobenzoate in a typical laboratory setting.

4.1: Weighing and Transferring the Solid

Preparation: Don all required PPE. Place a weigh boat or appropriate glassware on an

analytical balance inside the chemical fume hood. Tare the balance.

Dispensing: Using a clean spatula, carefully dispense the desired amount of solid from the

reagent bottle into the weigh boat. Avoid generating dust by moving slowly and deliberately.

Do not tap the spatula on the neck of the bottle.

Closure: Securely cap the reagent bottle immediately after dispensing.

Transfer: Carefully transfer the weighed solid into the reaction vessel. If dissolving in a

solvent, add the solvent to the vessel inside the fume hood.

Decontamination: Wipe down the spatula, balance, and any affected surfaces within the

fume hood with a suitable solvent (e.g., acetone or ethanol) on a disposable towel. Dispose

of the towel in the solid hazardous waste container.

Workflow for Safe Handling of Solid Reagent
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This flowchart illustrates the standard procedure for weighing and transferring the solid

compound from storage to the reaction vessel, emphasizing containment and safety.

Retrieve Bottle
from Storage

Place All Equipment
in Fume Hood

Weigh Solid into
Secondary Container

Securely Cap
Reagent Bottle

Transfer Solid
to Reaction Vessel

Add Solvent
(if applicable)

Clean & Decontaminate
Spatula and Surfaces

Dispose of Contaminated
Materials in Waste

Return Bottle
to Storage
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Caption: Standard operating procedure for handling solid reagent.

Section 5: Emergency Response & First Aid
Immediate and correct action is vital in the event of an accidental exposure or spill.

5.1: Exposure Procedures

Inhalation: Immediately move the affected person to fresh air.[1] If breathing is difficult or

stops, provide artificial respiration. Seek immediate medical attention.[1]

Skin Contact: Immediately remove all contaminated clothing.[1] Wash the affected skin area

with copious amounts of soap and water for at least 15 minutes.[2] Seek medical attention if

irritation develops or persists.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1] Remove contact lenses if present and

easy to do so.[1] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse the mouth with water and seek immediate medical attention.

5.2: Spill Response

Evacuate: Alert personnel in the immediate area and evacuate if necessary.

Ventilate: Ensure the area is well-ventilated, but do not place yourself at risk.

Contain: For a small spill, prevent it from spreading by using a non-combustible absorbent

material (e.g., vermiculite, sand).

Cleanup: Wearing appropriate PPE, carefully sweep or scoop up the absorbed material and

place it into a suitable, labeled container for hazardous waste disposal.

Decontaminate: Clean the spill area thoroughly with soap and water.
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Section 6: Storage & Waste Disposal
Storage: Store the container tightly closed in a dry, cool, and well-ventilated place.[1] Keep

away from incompatible materials such as strong oxidizing agents. The storage area should

be secured and accessible only to authorized personnel.[1]

Waste Disposal: Dispose of unused reagent and contaminated materials (e.g., gloves, weigh

boats, paper towels) in a designated hazardous waste container.[1] All waste disposal must

be conducted in accordance with local, state, and federal regulations. Do not allow the

product to enter drains.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1587532?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587532?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

